Cas no 41808-35-9 (5-Amino-3-methyl-isothiazole-4-carbonitrile)

• Product Name: 5-Amino-3-methyl-isothiazole-4-carbonitrile
• CAS No: 41808-35-9
• MF: C₅H₅N₃S
• MW: 139.178298711777
• MDL: MFCD03422694
• CID: 324709
• PubChem ID: 1497702
• Update Time: 2025-04-19

5-Amino-3-methyl-isothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methylisothiazole-4-carbonitrile
• 4-Isothiazolecarbonitrile,5-amino-3-methyl-
• 5-amino-3-methyl-1,2-thiazole-4-carbonitrile
• 5-Amino-3-methyl-isothiazole-4-carbonitrile
• 5-Amino-4-cyano-3-methylisothiazole
• 5-amino-3-methyl-4-isothiazolecarbonitrile
• 5-amino-4-cyano-3-methyl-isothiazole
• 5amino-3-methylisothiazole-4-carbonitrile
• NCGC00340236-01
• A904332
• MFCD03422694
• 4-Isothiazolecarbonitrile, 5-aMino-3-Methyl-
• 5-amino-4-cyano-3-methyl isothiazole
• SCHEMBL164493
• SY123292
• AS-5510
• EN300-141055
• AM803881
• AC-27177
• 41808-35-9
• DTXSID00363506
• FT-0689873
• Z1198162500
• AKOS005224078
• AB01332001-02
• PJQFZPWSFDVYIF-UHFFFAOYSA-N
• CS-0005575
• STK399042

• MDL： MFCD03422694
• Inchi： 1S/C5H5N3S/c1-3-4(2-6)5(7)9-8-3/h7H2,1H3
• InChI Key： PJQFZPWSFDVYIF-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=N1)N

Computed Properties

• Exact Mass: 139.02000
• Monoisotopic Mass: 139.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.94000
• LogP: 1.48658

5-Amino-3-methyl-isothiazole-4-carbonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P280-P301+P310-P311
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD236844)